Cas no 211567-22-5 (b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate)
211567-22-5 structure
Product Name:b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
CAS No:211567-22-5
MF:C26H45NO9
MW:515.636809110641
CID:242428
PubChem ID:16396339
Update Time:2025-04-19
b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
- DODECYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
- Dodecyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside
- DODECYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-SS-D-GLUCOPYRANOSIDE
- Dodecyl2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
- [(2R, 3S, 4R, 5R, 6R)-5-acetamido-3, 4-diacetyloxy-6-dodecoxyoxan-2-yl]methyl acetate
- Dodecyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
- AKOS027282727
- [(2R,3S,4R,5R,6R)-3,4-bis(acetyloxy)-6-(dodecyloxy)-5-acetamidooxan-2-yl]methyl acetate
- (2R,3S,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-(dodecyloxy)tetrahydro-2H-pyran-3,4-diyl diacetate
- DTXSID101152067
- 211567-22-5
- W-201867
- [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-dodecoxyoxan-2-yl]methyl acetate
- SCHEMBL20516521
- Dodecyl-2-(acetylamino)-2-deoxy-3,4,6-triacetateI(2)-D-Glucopyranoside
- beta-D-Glucopyranoside, dodecyl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
- Z1815149233
-
- Inchi: 1S/C26H45NO9/c1-6-7-8-9-10-11-12-13-14-15-16-32-26-23(27-18(2)28)25(35-21(5)31)24(34-20(4)30)22(36-26)17-33-19(3)29/h22-26H,6-17H2,1-5H3,(H,27,28)/t22-,23-,24-,25-,26-/m1/s1
- InChI Key: PIEYYMFAQMSYFF-ZFXZZAOISA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OCCCCCCCCCCCC
Computed Properties
- Exact Mass: 515.30900
- Monoisotopic Mass: 515.30943201g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 36
- Rotatable Bond Count: 20
- Complexity: 684
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 127Ų
Experimental Properties
- Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 103-105 ºC (ethyl ether )
- Solubility: Almost insoluble (0.025 g/l) (25 º C),
- PSA: 126.46000
- LogP: 3.97090
b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | DD06828-1 mg |
Dodecyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside |
211567-22-5 | 1mg |
$84.90 | 2023-01-05 |
b-D-Glucopyranoside, dodecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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